Cas no 61297-91-4 (2(1H)-Quinolinone, 1-[(4-ethylphenyl)methyl]-6-fluoro-4-methyl-)
61297-91-4 structure
Product Name:2(1H)-Quinolinone, 1-[(4-ethylphenyl)methyl]-6-fluoro-4-methyl-
CAS No:61297-91-4
MF:C19H18FNO
MW:295.35072851181
CID:485332
PubChem ID:71397304
Update Time:2025-04-19
2(1H)-Quinolinone, 1-[(4-ethylphenyl)methyl]-6-fluoro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinolinone, 1-[(4-ethylphenyl)methyl]-6-fluoro-4-methyl-
- 1-[(4-ethylphenyl)methyl]-6-fluoro-4-methylquinolin-2-one
- 1-[(4-Ethylphenyl)methyl]-6-fluoro-4-methylquinolin-2(1H)-one
- DTXSID30818812
- 61297-91-4
-
- Inchi: 1S/C19H18FNO/c1-3-14-4-6-15(7-5-14)12-21-18-9-8-16(20)11-17(18)13(2)10-19(21)22/h4-11H,3,12H2,1-2H3
- InChI Key: AROIWSPIBZFBJN-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C(C)=CC(N2CC1C=CC(CC)=CC=1)=O
Computed Properties
- Exact Mass: 295.13734
- Monoisotopic Mass: 295.137242360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
2(1H)-Quinolinone, 1-[(4-ethylphenyl)methyl]-6-fluoro-4-methyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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